![molecular formula C8H10ClN2O2- B1629364 Methyl[(3-nitrophenyl)methyl]amine hydrochloride CAS No. 90389-70-1](/img/structure/B1629364.png)
Methyl[(3-nitrophenyl)methyl]amine hydrochloride
Overview
Description
“Methyl[(3-nitrophenyl)methyl]amine hydrochloride” is a chemical compound with the CAS Number: 90389-70-1 . It has a molecular weight of 202.64 and its IUPAC name is N-methyl (3-nitrophenyl)methanamine hydrochloride . It is stored at room temperature and comes in a powder form .
Molecular Structure Analysis
The InChI code for “Methyl[(3-nitrophenyl)methyl]amine hydrochloride” is 1S/C8H10N2O2.ClH/c1-9-6-7-3-2-4-8(5-7)10(11)12;/h2-5,9H,6H2,1H3;1H . This indicates the molecular structure of the compound.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of Methyl[(3-nitrophenyl)methyl]amine hydrochloride, focusing on six unique fields:
Pharmaceutical Synthesis
Methyl[(3-nitrophenyl)methyl]amine hydrochloride is utilized in the synthesis of various pharmaceutical compounds. Its role as an intermediate in the production of drugs, particularly those containing amine groups, is significant. The compound’s ability to form stable intermediates makes it valuable in the development of new therapeutic agents, including antibiotics and antiviral drugs .
Chiral Reagent in Sugar Analysis
This compound is employed as a chiral reagent in the analysis of sugars. It reacts with aldoses to form thiazolidine derivatives, which can then be analyzed using high-performance liquid chromatography (HPLC). This method allows for the sensitive and accurate discrimination of enantiomeric sugars, which is crucial in the study of natural products and the structural characterization of secondary metabolites .
Biocatalysis and Enzyme Studies
Methyl[(3-nitrophenyl)methyl]amine hydrochloride is used in biocatalysis research, particularly in the study of transaminases. These enzymes are essential for the synthesis of chiral amines, which are important in the pharmaceutical industry. The compound’s stability and reactivity make it a suitable substrate for exploring enzyme kinetics and developing robust biocatalysts .
Chemical Synthesis of Complex Molecules
In organic chemistry, this compound serves as a building block for the synthesis of complex molecules. Its functional groups allow for various chemical reactions, including nucleophilic substitution and reduction. This versatility makes it a valuable tool in the synthesis of heterocyclic compounds and other complex organic molecules .
Material Science and Polymer Chemistry
Methyl[(3-nitrophenyl)methyl]amine hydrochloride is also explored in material science, particularly in the development of novel polymers. Its incorporation into polymer chains can enhance the material’s properties, such as thermal stability and mechanical strength. This application is particularly relevant in the creation of advanced materials for industrial and biomedical uses .
Analytical Chemistry
In analytical chemistry, this compound is used as a standard or reference material for various analytical techniques. Its well-defined chemical properties make it suitable for calibration and validation of analytical methods, including spectroscopy and chromatography. This ensures the accuracy and reliability of analytical results in research and quality control .
properties
IUPAC Name |
N-methyl-1-(3-nitrophenyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2.ClH/c1-9-6-7-3-2-4-8(5-7)10(11)12;/h2-5,9H,6H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PBYAYJHCOPZPDI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CC(=CC=C1)[N+](=O)[O-].Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl[(3-nitrophenyl)methyl]amine hydrochloride | |
CAS RN |
90389-70-1 |
Source
|
| Record name | Benzenemethanamine, N-methyl-3-nitro-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=90389-70-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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